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Introduction: The pyrimidine scaffold is a privileged heterocyclic motif in medicinal chemistry,
forming the core of numerous biologically active compounds.[1] Among its various derivatives,
pyrimidine-4-carboxamides have emerged as a particularly versatile class, demonstrating a
wide range of pharmacological activities. This guide provides an in-depth, comparative analysis
of the structure-activity relationships (SAR) of pyrimidine-4-carboxamide derivatives against
several key biological targets. By examining the intricate interplay between chemical structure
and biological function, we aim to provide researchers, scientists, and drug development
professionals with a comprehensive resource to guide future discovery efforts.

This guide will delve into the SAR of pyrimidine-4-carboxamides as inhibitors of N-
Acylphosphatidylethanolamine Phospholipase D (NAPE-PLD), Hematopoietic Progenitor
Kinase 1 (HPK1), and as agonists of the Cholecystokinin 1 Receptor (CCK1R), among other
targets. We will explore how subtle modifications to the pyrimidine core and its substituents can
dramatically influence potency, selectivity, and pharmacokinetic properties.
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Pyrimidine-4-Carboxamides as N-
Acylphosphatidylethanolamine Phospholipase D
(NAPE-PLD) Inhibitors

NAPE-PLD is a key enzyme in the biosynthesis of N-acylethanolamines (NAES), a class of lipid
signaling molecules that includes the endocannabinoid anandamide.[2][3] Inhibition of NAPE-
PLD presents a promising therapeutic strategy for various neurological and inflammatory
disorders. A significant body of research has focused on the optimization of a pyrimidine-4-
carboxamide hit compound, leading to the discovery of the potent and selective inhibitor, LEI-
401.[4]

Core Scaffold and Key Substitution Points

The core scaffold of these NAPE-PLD inhibitors is a 2,6-disubstituted pyrimidine-4-
carboxamide. The SAR studies have primarily explored modifications at three key positions: the
carboxamide substituent (R1), the substituent at the 2-position (R2), and the substituent at the
6-position (R3).
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Caption: The 5-carboxamide moiety is crucial for potent HPK1 inhibition.

Comparative Analysis of 5-Position Substituents

The superiority of the carboxamide group at the 5-position is evident when compared to other
substituents.

Table 2: Impact of 5-Position Substituent on HPK1 Inhibition

5-Position HPK1 TR FRET Fold Improvement
Compound .
Substituent IC50 vs. -H
2 -H 64 nM 1x
1 -CONH2 <1nM >120x
3 -CH3 Weak Affinity N/A
4 -CF3 Weak Affinity N/A

Data sourced from[5]

[6]
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Further SAR exploration focused on the 2- and 2,6-disubstituted anilines to optimize selectivity
and potency. [6]

Pyrimidine-4-Carboxamides as Cholecystokinin 1
Receptor (CCK1R) Agonists

The cholecystokinin 1 receptor (CCK1R) is a G protein-coupled receptor involved in various
physiological processes, including satiety and gastrointestinal function. A series of six-
membered heterocycle carboxamides were evaluated as CCK1R agonists, with the pyrimidine
core proving to be the most effective. [3]

Discovery of a Potent and Structurally Diverse Agonist

Through SAR studies, analog 5 was identified as a potent and structurally novel CCK1R
agonist. [3]While specific quantitative SAR data for a range of analogs is not readily available in
the provided search results, the discovery of this lead compound highlights the potential of the
pyrimidine-4-carboxamide scaffold in targeting this receptor class. Further research would be
needed to delineate the specific structural requirements for potent CCK1R agonism.

Other Therapeutic Targets of Pyrimidine-4-
Carboxamides

The versatility of the pyrimidine-4-carboxamide scaffold extends to other important therapeutic
targets:

e HIV-1 Integrase Inhibitors: Dihydroxypyrimidine-4-carboxamides have been identified as a
novel class of potent and selective HIV integrase inhibitors. [7]* EGFR Kinase Inhibitors:
Fused pyrimidine systems, including those with a carboxamide moiety, have been explored
as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer
therapy. [8]* Anticancer Agents: The pyrimidine-4-carboxamide core is present in various
compounds with demonstrated anticancer activity against a range of cell lines. [7][9]

Conclusion and Future Directions

The pyrimidine-4-carboxamide scaffold has proven to be a remarkably fruitful template for the
design of potent and selective modulators of diverse biological targets. The detailed structure-
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activity relationship studies, particularly for NAPE-PLD and HPKZ1 inhibitors, provide a clear
roadmap for the rational design of new chemical entities. The key takeaways include the
importance of conformational constraint, the strategic placement of polar groups to enhance
potency and reduce lipophilicity, and the critical role of specific functionalities, such as the 5-
carboxamide in HPK1 inhibitors, for achieving high-affinity binding.

Future research in this area should continue to explore the vast chemical space around the
pyrimidine-4-carboxamide core. The application of computational modeling and structure-based
drug design will be invaluable in identifying novel derivatives with improved potency, selectivity,
and drug-like properties. Furthermore, a deeper investigation into the SAR for targets like
CCK1R and a broader range of kinases will undoubtedly unlock the full therapeutic potential of
this versatile scaffold.
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